Cas no 391218-23-8 (3,4,5-trimethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 3,4,5-trimethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• CAS No: 391218-23-8
• MF: C₁₈H₁₈N₂O₅S
• MW: 374.410923480988
• CID: 6221492
• PubChem ID: 3328236
• Update Time: 2025-10-23

3,4,5-trimethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide
• Oprea1_546235
• 391218-23-8
• AKOS001369591
• SR-01000906463
• 3,4,5-trimethoxy-N-(4-methoxybenzo[d]thiazol-2-yl)benzamide
• F0015-0108
• SR-01000906463-1
• Z67666799

• Inchi： 1S/C18H18N2O5S/c1-22-11-6-5-7-14-15(11)19-18(26-14)20-17(21)10-8-12(23-2)16(25-4)13(9-10)24-3/h5-9H,1-4H3,(H,19,20,21)
• InChI Key： KPCKPDXEVCBKPV-UHFFFAOYSA-N
• SMILES： S1C(=NC2C(=CC=CC1=2)OC)NC(C1C=C(C(=C(C=1)OC)OC)OC)=O

Computed Properties

• Exact Mass: 374.09364285g/mol
• Monoisotopic Mass: 374.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 3,4,5-trimethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 3,4,5-Trimethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 391218-23-8)

The compound 3,4,5-trimethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 391218-23-8) is a synthetic organic molecule with a unique structural framework. It belongs to the class of benzothiazole derivatives, which are widely studied for their diverse pharmacological and industrial applications. The presence of multiple methoxy groups and a benzothiazole moiety in its structure makes it a subject of interest in medicinal chemistry and material science. Researchers are increasingly exploring its potential as a bioactive compound, particularly in the context of drug discovery and molecular targeting.

One of the key features of 3,4,5-trimethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide is its potential role in modulating biological pathways. The benzothiazole core is known for its ability to interact with various enzymes and receptors, making it a promising scaffold for designing therapeutic agents. Recent studies have highlighted its relevance in addressing oxidative stress and inflammatory responses, which are hot topics in contemporary biomedical research. Additionally, its methoxy-substituted aromatic ring contributes to its stability and bioavailability, factors critical for pharmaceutical development.

From a synthetic chemistry perspective, the preparation of CAS No. 391218-23-8 involves multi-step organic reactions, including condensation and amidation processes. The compound's purity and yield are often optimized using advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These methods ensure the compound meets the stringent requirements for research and potential commercial applications. The growing demand for high-purity organic intermediates in the pharmaceutical industry has further amplified interest in this compound.

In the realm of material science, 3,4,5-trimethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide has shown promise due to its electronic properties. The conjugated system within its structure allows for potential applications in organic semiconductors and photovoltaic devices. Researchers are investigating its use in light-emitting diodes (LEDs) and sensors, aligning with the global push for sustainable and energy-efficient technologies. This versatility makes it a valuable candidate for interdisciplinary studies.

The safety profile and toxicological data of CAS No. 391218-23-8 are also areas of active research. While preliminary studies suggest low acute toxicity, comprehensive evaluations are ongoing to ensure its suitability for various applications. Regulatory compliance and environmental impact assessments are critical, especially as the compound gains traction in industrial and academic settings. Stakeholders are keenly monitoring these developments to align with green chemistry principles and sustainable practices.

In summary, 3,4,5-trimethoxy-N-(4-methoxy-1,3-benzothiazol-2-yl)benzamide (CAS No. 391218-23-8) represents a multifaceted compound with significant potential across multiple domains. Its structural uniqueness, combined with its bioactivity and material properties, positions it as a compelling subject for future research. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.